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Compound of Interest

4-amino-6-chlorocinnoline-3-
Compound Name: o
carboxylic acid

CAS No.: 161373-46-2

Cat. No.: B3032395

Get Quote

Executive Summary: Immediate Action Directive

Status: Hazardous Chemical Waste (Halogenated / Nitrogenous Heterocycle) Primary Hazard:
Toxic by ingestion/inhalation; Skin/Eye Irritant; Potential Aquatic Toxin.[1][2] Disposal Method:
High-Temperature Incineration (HTI) via approved hazardous waste contractor.[1][2] Prohibited:
Do NOT dispose of down drains, via evaporation, or in municipal trash.[3]

This guide defines the standard operating procedure (SOP) for the safe containment and
disposal of 4-amino-6-chlorocinnoline-3-carboxylic acid. Due to the presence of a halogen
(chlorine) and a nitrogen-rich cinnoline scaffold, this compound requires segregation from
standard organic streams to prevent the formation of hazardous byproducts (e.g., dioxins or
NOXx) during thermal destruction.[2][3][4]

Chemical Profile & Hazard Identification

Rationale: Understanding the molecular structure is critical for predicting reactivity and
selecting the correct waste stream.[3]
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Property

Specification

Operational Implication

Chemical Structure

Halogenated Cinnoline

Derivative

Contains Nitrogen and
Chlorine; requires incineration
with scrubbers.[1][2][4]

Functional Groups

Amino (-NHz), Carboxylic Acid
(-COOH), Chloro (-CI)

Amphoteric nature (zwitterionic
potential).[2][3][4] Incompatible

with strong oxidizers.[1][2]

Physical State

Solid (Powder/Crystalline)

High risk of dust generation;
requires particulate respiratory

protection.[1][2]

GHS Classification

Warning / Danger

Acute Tox. 4 (Oral), Skin Irrit.
2, Eye Irrit.[3][4][5][6] 2A,
STOT SE 3 (Respiratory).[2][3]
[6]

Environmental

Aquatic Toxicity (Predicted)

Zero-discharge policy for water

systems.[1][2]

Expert Insight: As a research chemical, specific toxicological data may be sparse.[1][2][5] We

apply the "Read-Across" Principle, utilizing data from structural analogs like 4-amino-6-

fluorocinnoline-3-carboxylic acid and chloroquinoline derivatives.[1][2][4] Always handle as If it

possesses the highest toxicity of its class.[1][2]

Pre-Disposal Handling & Segregation
Storage & Compatibility

e Segregation: Store away from Strong Oxidizing Agents (e.g., nitric acid, permanganates) to

prevent uncontrolled exothermic reactions.[3][4]
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» Acid/Base Sensitivity: Due to the carboxylic acid and amino groups, this compound is
amphoteric.[2] However, for waste segregation, treat it primarily as a Toxic Organic Solid.[4]

o Container: High-density polyethylene (HDPE) or Amber Glass with a PTFE-lined cap.[1][2][4]

Labeling Protocol

All waste containers must be labeled immediately upon the first addition of waste.[1][2]
« |dentifier: "Hazardous Waste - 4-Amino-6-Chlorocinnoline-3-Carboxylic Acid"[1][2][4]
o Constituents: List all solvents if in solution (e.g., "1% Compound in DMSQO").

o Hazard Checkbox: [x] Toxic [x] Irritant [X] Halogenated[2][3][4]

Disposal Workflow (The Core Protocol)

This workflow dictates the logical path for disposal based on the physical state of the waste.[2]
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Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure regulatory
compliance and combustion efficiency.

Detailed Protocol Steps
Scenario A: Solid Waste (Pure Compound or Contaminated Solids)
[31[4]

» Containment: Transfer solids into a clear polyethylene bag. Seal with tape.[1][2]

e Secondary Containment: Place the sealed bag into a dedicated Solid Hazardous Waste
Drum (typically blue or black open-top HDPE).[1][2]

o Debris: Contaminated gloves, spatulas, and weigh boats must be treated as hazardous solid
waste, not municipal trash.[2]

Scenario B: Liquid Waste (Solutions)

e Solvent Assessment:

o If dissolved in DCM, Chloroform, or Dichloroethane: Classify as Halogenated Solvent
Waste.[4]

o If dissolved in Methanol, DMSO, or Ethyl Acetate: Classify as Non-Halogenated Organic
Wasteunless the concentration of the chlorinated cinnoline is high (>1-2%).[2][3][4]

o Operational Rule: If in doubt, default to the Halogenated stream.[2] This ensures the waste
is incinerated at sufficiently high temperatures (>1100°C) to destroy the C-Cl bond safely.

[1][2][3]

Waste Stream Classification (RCRA & EWC)

While this specific research chemical may not have a named listing (e.g., P-list or U-list) under
US EPA RCRA regulations, it must be classified by Characteristic or Generator Knowledge.[2]

[3114]
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Regulatory Body Classification Code Description

Evaluate for Ignitability (if in
US EPA (RCRA) D001 / D002 / D003 solvent), Corrosivity (pH <2 or
>12.5), or Reactivity.[2][3][4]

Classify as "Toxic Organic
US EPA (RCRA) Not Listed (Generator) Waste, N.O.S."[3][4] (Not
Otherwise Specified).

Laboratory chemicals,
consisting of or containing

EU (EWC) 16 05 06* hazardous substances,
including mixtures of laboratory
chemicals.[3][4]

Toxic solids, organic, n.o.s. (4-
DOT (Transport) UN 2811 amino-6-chlorocinnoline-3-
carboxylic acid).[1][2][3][4]

Emergency Spill Response

Immediate Action: Evacuate the immediate area if dust is airborne.[1][2][6] Don PPE: Nitrile
gloves (double layer), Lab coat, Safety Goggles, and N95/P100 Respirator.[3][4]

Scoop into Clean Surface Report Incident
Waste Container (Soap & Water) (EHS Dept)

Assess Spill
(Solid vs Liquid)

Liquid Spill Apply Absorbent
(Vermiculite/Pads)

Cover with damp
paper towel
(Prevent Dust) ]

Click to download full resolution via product page

Figure 2: Step-by-step spill response mechanism minimizing aerosolization and exposure.[1][2]

[3]14]

Decontamination Solution: Use a mild surfactant (soap) and water.[1][2] Avoid bleach
(hypochlorite) initially, as it may react with the amino group to form chloramines.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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